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Introduction
1-Bromo-3-hydroxynaphthalene (CAS No. 5498-31-7) is an organic compound with the

molecular formula C₁₀H₇BrO.[1][2] It is a solid material at room temperature. This document

provides detailed procedures for the safe handling, storage, and disposal of 1-Bromo-3-
hydroxynaphthalene, intended for researchers, scientists, and professionals in drug

development and other scientific fields. The toxicological properties of this specific isomer have

not been fully investigated, and therefore, it should be handled with care, assuming it

possesses hazards similar to related brominated naphthalene compounds.[3]

Hazard Identification and Safety Precautions
1-Bromo-3-hydroxynaphthalene is classified as a hazardous substance. Adherence to strict

safety protocols is mandatory to prevent exposure and ensure a safe laboratory environment.

GHS Hazard Classification:

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed.
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Skin Irritation (Category 2): H315 - Causes skin irritation.

Serious Eye Irritation (Category 2A): H319 - Causes serious eye irritation.

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: H335 -

May cause respiratory irritation.

Signal Word:Warning

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.[4]

P270: Do not eat, drink or smoke when using this product.[4]

P280: Wear protective gloves/ eye protection/ face protection.[4]

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[4]

P302 + P352: IF ON SKIN: Wash with plenty of water.[5]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[5]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P337 + P313: If eye irritation persists: Get medical advice/attention.[5]

P501: Dispose of contents/container to an approved waste disposal plant.[4]

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment must be worn at all times when

handling 1-Bromo-3-hydroxynaphthalene.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://nrf.aux.eng.ufl.edu/_files/msds/2/1-bromonaphthalene.pdf
https://nrf.aux.eng.ufl.edu/_files/msds/2/1-bromonaphthalene.pdf
https://nrf.aux.eng.ufl.edu/_files/msds/2/1-bromonaphthalene.pdf
https://nrf.aux.eng.ufl.edu/_files/msds/2/1-bromonaphthalene.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Buchwald_Hartwig_Amination_of_1_Bromo_3_butoxy_5_nitrobenzene.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Buchwald_Hartwig_Amination_of_1_Bromo_3_butoxy_5_nitrobenzene.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Buchwald_Hartwig_Amination_of_1_Bromo_3_butoxy_5_nitrobenzene.pdf
https://nrf.aux.eng.ufl.edu/_files/msds/2/1-bromonaphthalene.pdf
https://www.benchchem.com/product/b1280799?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specific Requirements Rationale

Eye and Face

Chemical safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards. A face

shield should be worn over

goggles if there is a risk of

splashing.[4][6]

Protects against splashes and

dust that can cause serious

eye irritation.

Hand

Chemical-resistant, impervious

gloves (e.g., Nitrile rubber).

Gloves must be inspected for

integrity before each use and

changed immediately upon

contamination.[4][6]

Prevents direct skin contact,

which can cause skin irritation.

Body

A fully buttoned, long-sleeved,

flame-resistant lab coat. Long

pants and closed-toe shoes

are mandatory.[7]

Protects skin and personal

clothing from contamination.

Respiratory

All handling of the solid

compound and preparation of

solutions must be conducted in

a certified chemical fume hood.

If engineering controls are not

sufficient, a NIOSH/MSHA-

approved respirator with

appropriate cartridges should

be used.[7]

Prevents inhalation of dust or

vapors, which can cause

respiratory tract irritation.

Safe Handling and Storage
4.1 Handling:

Conduct all operations in a well-ventilated area, preferably within a chemical fume hood.[8]

Avoid all personal contact, including the inhalation of dust or vapors.[8]
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Avoid the formation of dust and aerosols.[7]

Wash hands thoroughly with soap and water after handling.[8]

Do not eat, drink, or smoke in the laboratory.[8]

Keep containers securely sealed when not in use.[8]

4.2 Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]

Keep in a dark place, protected from direct sunlight and heat.[10]

Store away from incompatible materials such as strong oxidizing agents.[9]

Quantitative Safety and Physical Data
The following table summarizes key quantitative data. Data for the specific isomer 1-Bromo-3-
hydroxynaphthalene is limited; therefore, data from the closely related compound 1-

Bromonaphthalene is included for reference where specific data is unavailable.
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Parameter Value Compound

Molecular Formula C₁₀H₇BrO
1-Bromo-3-

hydroxynaphthalene[1]

Molecular Weight 223.07 g/mol
1-Bromo-3-

hydroxynaphthalene[2]

Physical Form Solid
1-Bromo-3-

hydroxynaphthalene

Storage Temperature Room Temperature
1-Bromo-3-

hydroxynaphthalene

Flash Point > 112 °C (> 233.60 °F) 1-Bromonaphthalene[11]

Oral LD50 (Rat) 810 mg/kg 1-Bromonaphthalene[11]

Incompatible Materials Strong oxidizing agents 1-Bromonaphthalene[9]

Hazardous Decomposition
Carbon monoxide, carbon

dioxide, hydrogen bromide
1-Bromonaphthalene[11]

Emergency Procedures
6.1 First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention immediately.[11]

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention if irritation

develops and persists.[11]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[11]

Ingestion: If swallowed, do NOT induce vomiting. If conscious and alert, rinse mouth and

drink 2-4 cupfuls of milk or water. Get medical aid immediately.[11]

6.2 Fire Fighting Measures:
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Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[9]

Specific Hazards: During a fire, irritating and highly toxic gases such as carbon monoxide,

carbon dioxide, and hydrogen bromide may be generated by thermal decomposition.[11]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[9]

6.3 Accidental Release Measures:

Personal Precautions: Evacuate unnecessary personnel. Use proper personal protective

equipment as indicated in Section 3.0.[9]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[4]

Methods for Cleaning Up: Sweep up the solid material, avoiding dust generation, and place it

in a suitable, closed container for disposal.[9] Clean the spill area thoroughly with soap and

water.

Experimental Protocols: Buchwald-Hartwig
Amination
Objective:
To provide a representative protocol for the palladium-catalyzed Buchwald-Hartwig amination of

1-Bromo-3-hydroxynaphthalene with a secondary amine (e.g., morpholine). This C-N cross-

coupling reaction is a fundamental transformation in medicinal chemistry and drug

development.[3]

Materials and Reagents:
1-Bromo-3-hydroxynaphthalene (1.0 mmol, 223.07 mg)

Morpholine (1.2 mmol, 104.5 mg, 0.105 mL)

Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 mmol, 18.3 mg)
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2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (0.04 mmol, 19.1 mg)

Sodium tert-butoxide (NaOtBu) (1.4 mmol, 134.5 mg)

Anhydrous Toluene (5 mL)

Schlenk tube or microwave reaction vial

Magnetic stirrer and stir bar

Inert atmosphere (Argon or Nitrogen) line

Standard glassware for workup and purification

Ethyl acetate, brine, anhydrous sodium sulfate

Silica gel for column chromatography

Procedure:
Reaction Setup (under Inert Atmosphere):

To a dry Schlenk tube containing a magnetic stir bar, add 1-Bromo-3-hydroxynaphthalene
(223.07 mg, 1.0 mmol), Sodium tert-butoxide (134.5 mg, 1.4 mmol), Pd₂(dba)₃ (18.3 mg,

0.02 mmol), and XPhos (19.1 mg, 0.04 mmol).

Seal the Schlenk tube with a septum.

Evacuate and backfill the tube with inert gas (Argon or Nitrogen) three times.

Using a syringe, add anhydrous toluene (5 mL) to the tube.

Add morpholine (0.105 mL, 1.2 mmol) to the reaction mixture via syringe.

Place the sealed tube in a preheated oil bath or heating block at 100 °C.

Reaction Execution and Monitoring: 7. Stir the reaction mixture vigorously at 100 °C. 8. Monitor

the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS) until the starting material is consumed (typically 4-18 hours).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1280799?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work-up and Purification: 9. Once the reaction is complete, cool the mixture to room

temperature. 10. Dilute the reaction mixture with ethyl acetate (20 mL) and quench with water

(10 mL). 11. Transfer the mixture to a separatory funnel and separate the layers. 12. Extract

the aqueous layer with ethyl acetate (2 x 15 mL). 13. Combine the organic layers, wash with

brine (20 mL), and dry over anhydrous sodium sulfate. 14. Filter the mixture and concentrate

the solvent under reduced pressure to obtain the crude product. 15. Purify the crude product by

flash column chromatography on silica gel to yield the desired N-arylated product.

Visualizations
Experimental Workflow Diagram
The following diagram illustrates the general workflow for the Buchwald-Hartwig amination of 1-
Bromo-3-hydroxynaphthalene.
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1. Reaction Setup (Inert Atmosphere)

2. Reaction Execution

3. Work-up & Purification

Weigh Reagents:
1-Bromo-3-hydroxynaphthalene,

Pd Catalyst, Ligand, Base

Add to Schlenk Tube

Evacuate & Backfill
with Argon/Nitrogen

Add Anhydrous Solvent
& Amine via Syringe

Heat Mixture to 100 °C
with Vigorous Stirring

Monitor Progress
by TLC / LC-MS

Cool to Room Temp
& Quench with Water

Liquid-Liquid Extraction
with Ethyl Acetate

Wash with Brine,
Dry over Na₂SO₄

Concentrate Under
Reduced Pressure

Purify by Column
Chromatography

Final Product:
4-(4-hydroxynaphthalen-1-yl)morpholine

Click to download full resolution via product page

Caption: A generalized workflow for the Buchwald-Hartwig amination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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